Cas no 16948-10-0 (3-((Tert-Butoxycarbonyl)amino)-2-methylpropanoic acid)

• Product name: 3-((Tert-Butoxycarbonyl)amino)-2-methylpropanoic acid
• CAS No: 16948-10-0
• MF: C₉H₁₇NO₄
• MW: 203.23558306694
• MDL: MFCD02094137
• CID: 136164

3-((Tert-Butoxycarbonyl)amino)-2-methylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-((tert-Butoxycarbonyl)amino)-2-methylpropanoic acid
• 3-(tert-butoxycarbonyl)-2-methylpropanoic acid
• Boc-DL-3-Aminoisobutyric acid
• Boc-DL-3-AMinoisobutyric acid Boc-DL-3-AMinoisobutyric acid
• Boc-DL-beta-Aib-OH
• Propanoicacid, 3-[[(1,1-dimethylethoxy)carbonyl]amino]-2-methyl-
• (3R)-methyl-3-(tert-butoxycarbonyl)aminopropanoic acid
• 2-methyl-3-(tert-butyloxycarbonylamino)propionic acid
• 2-methyl-3-[(tert-butoxy)carbonylamino]propanoic acid
• 3-(Tert-butoxycarbonylamino)-2-methylpropionic acid
• 3-[(tert-butoxycarbonyl)amino]-2-methylpropanoic acid
• N-tert-butoxycarbonyl-3-amino-2(RS)-methylpropionic acid
• 3-(BOC-AMINO)-2-METHYLPROPANOIC ACID
• REF DUPL: Boc-DL-3-Aminoisobutyric acid
• 3-(tert-butoxycarbonylamino)-2-methylpropanoic acid
• Propanoic acid, 3-[[(1,1-diMethylethoxy)carbonyl]aMino]-2-Methyl-, (±)-
• 2-methyl-3-[(2-methylpropan-2-yl)oxycarbonylamino]propanoic Acid
• 3-{[(tert-butoxy)carbonyl]amino}-2-methylpropanoic acid
• 3-(tert-butoxycarbonylamino)-2-methyl-propanoic acid
• 3-Boc-Amino-2-methylpropanoic acid
• (2R)-2-methyl-3
• 3-((Tert-Butoxycarbonyl)amino)-2-methylpropanoic acid

• MDL： MFCD02094137
• Inchi： 1S/C9H17NO4/c1-6(7(11)12)5-10-8(13)14-9(2,3)4/h6H,5H2,1-4H3,(H,10,13)(H,11,12)
• InChI Key： GDQRNRYMFXDGMS-UHFFFAOYSA-N
• SMILES： O(C(N([H])C([H])([H])C([H])(C(=O)O[H])C([H])([H])[H])=O)C(C([H])([H])[H])(C([H])([H])[H])C([H])([H])[H]

Computed Properties

• Exact Mass: 203.11600
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 219
• XLogP3: 1
• Topological Polar Surface Area: 75.6

Experimental Properties

• Color/Form: White to Yellow Solid
• Density: 1.101±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 89-90 ºC (ethyl ether pentane )
• Solubility: Slightly soluble (10 g/l) (25 º C),
• PSA: 75.63000
• LogP: 1.62270

3-((Tert-Butoxycarbonyl)amino)-2-methylpropanoic acid Security Information

• Signal Word：Warning
• Hazard Statement： H302;H315;H319;H335
• Warning Statement： P261;P305+P351+P338
• HazardClass：IRRITANT
• Storage Condition：Room temperature

3-((Tert-Butoxycarbonyl)amino)-2-methylpropanoic acid Customs Data

• HS CODE：2924199090
• Customs Data：

  China Customs Code:

  2924199090

  Overview:

  2924199090. Other acyclic amides(Including acyclic carbamates)(Including its derivatives and salts). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, packing

  Summary:

  2924199090. other acyclic amides (including acyclic carbamates) and their derivatives; salts thereof. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives